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Compound of Interest

Compound Name: Anhydrolutein 11l

Cat. No.: B1366369

For Researchers, Scientists, and Drug Development Professionals

Application Note: Anhydrolutein lll, systematically named (3'R)-3'-hydroxy-3,4-didehydro-f3,3-
caroten-3-ol, is a dehydrated derivative of lutein. While found in trace amounts in nature, its
semi-synthesis from the readily available dietary carotenoid lutein is a key method for obtaining
this compound for research and potential pharmaceutical applications. This document provides
detailed protocols for the synthesis of Anhydrolutein Il via acid-catalyzed dehydration of lutein
and its subsequent purification using High-Performance Liquid Chromatography (HPLC).

Synthesis of Anhydrolutein lll via Acid-Catalyzed
Dehydration of Lutein

The primary method for synthesizing Anhydrolutein lll is through the acid-catalyzed
dehydration of lutein. This reaction yields a mixture of anhydrolutein isomers, including
Anhydrolutein 1, II, and IlI.

Reaction Scheme:
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 To cite this document: BenchChem. [Anhydrolutein Ill: Synthesis and Purification Protocols].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366369#anhydrolutein-iii-synthesis-and-purification-
methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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